Cas no 849910-49-2 (1-{6-benzyl-2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-methylpiperazine)

• Product Name: 1-{6-benzyl-2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-methylpiperazine
• CAS No: 849910-49-2
• MF: C₂₆H₂₉N₅
• MW: 411.541965246201
• CID: 5420073
• Update Time: 2025-06-07

1-{6-benzyl-2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-2,5-dimethyl-7-(4-methylpiperazin-1-yl)-3-phenylpyrazolo[1,5-a]pyrimidine
• 1-{6-benzyl-2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-methylpiperazine

• Inchi： 1S/C26H29N5/c1-19-23(18-21-10-6-4-7-11-21)26(30-16-14-29(3)15-17-30)31-25(27-19)24(20(2)28-31)22-12-8-5-9-13-22/h4-13H,14-18H2,1-3H3
• InChI Key： MKOHQJXGGAFTQJ-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C(C)=NN1C(N1CCN(C)CC1)=C(CC1=CC=CC=C1)C(C)=N2

Additional information on 1-{6-benzyl-2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-methylpiperazine

Comprehensive Overview of 1-{6-benzyl-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-4-methylpiperazine (CAS No. 849910-49-2)

The compound 1-{6-benzyl-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-4-methylpiperazine, with the CAS No. 849910-49-2, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This pyrazolo[1,5-a]pyrimidine derivative is characterized by its unique structural framework, which combines a benzyl group, a phenyl ring, and a methylpiperazine moiety. Such structural complexity makes it a valuable candidate for drug discovery and development, particularly in targeting specific enzymatic pathways.

In recent years, the demand for heterocyclic compounds like 1-{6-benzyl-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-4-methylpiperazine has surged due to their potential applications in treating various diseases. Researchers are particularly interested in its role as a kinase inhibitor, a class of compounds that has revolutionized cancer therapy. The compound's ability to modulate cellular signaling pathways aligns with the growing trend of precision medicine, where treatments are tailored to individual genetic profiles.

The synthesis of CAS No. 849910-49-2 involves multi-step organic reactions, often requiring advanced techniques such as cross-coupling and cyclization. Its pyrazolo[1,5-a]pyrimidine core is a common scaffold in medicinal chemistry, known for its bioavailability and metabolic stability. These properties are critical for drug-like molecules, as they ensure effective delivery and prolonged activity in biological systems.

From a commercial perspective, 1-{6-benzyl-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-4-methylpiperazine is often sourced by pharmaceutical companies and research institutions for high-throughput screening (HTS) programs. Its inclusion in HTS libraries underscores its potential to yield novel therapeutics. Additionally, the compound's structure-activity relationship (SAR) is a hot topic in computational chemistry, where AI-driven drug design tools are employed to predict its interactions with biological targets.

Environmental and safety considerations are also paramount when handling CAS No. 849910-49-2. While it is not classified as a hazardous material, proper laboratory practices must be followed to ensure safe usage. The compound's stability under various conditions is frequently studied to determine its shelf life and storage requirements, which are essential for good manufacturing practices (GMP) compliance.

In conclusion, 1-{6-benzyl-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-4-methylpiperazine represents a promising avenue for scientific exploration. Its multifaceted applications in drug discovery, biochemical research, and computational modeling make it a compound of enduring relevance. As the field of personalized medicine continues to evolve, the importance of such tailored molecular entities will only grow, solidifying their place in the future of healthcare innovation.